Cas no 1255717-32-8 (4-[(2-methylphenyl)thio]piperidine hydrochloride)

• Product Name: 4-[(2-methylphenyl)thio]piperidine hydrochloride
• CAS No: 1255717-32-8
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 4582337
• Update Time: 2025-05-24

4-[(2-methylphenyl)thio]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Methylphenyl)thio]piperidine hydrochloride
• 4-[(2-methylphenyl)thio]piperidine hydrochloride

• Inchi： 1S/C12H17NS.ClH/c1-10-4-2-3-5-12(10)14-11-6-8-13-9-7-11;/h2-5,11,13H,6-9H2,1H3;1H
• InChI Key： TWUXYIMKXVBBFU-UHFFFAOYSA-N
• SMILES： S(C1CCNCC1)C1C=CC=CC=1C.Cl

Additional information on 4-[(2-methylphenyl)thio]piperidine hydrochloride

Introduction to 4-[(2-methylphenyl)thio]piperidine hydrochloride (CAS No. 1255717-32-8)

4-[(2-methylphenyl)thio]piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1255717-32-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and pharmacological potential. The structural motif of 4-[(2-methylphenyl)thio]piperidine hydrochloride incorporates a piperidine ring linked to a thioether moiety, with a 2-methylphenyl group attached to the sulfur atom. This unique configuration imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The synthesis of 4-[(2-methylphenyl)thio]piperidine hydrochloride involves multi-step organic transformations, typically starting from commercially available precursors such as 2-methylphenyl thiol and piperidine. The introduction of the thioether linkage requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have enhanced the efficiency and scalability of its production, facilitating further exploration in medicinal chemistry.

In recent years, 4-[(2-methylphenyl)thio]piperidine hydrochloride has garnered attention due to its potential therapeutic applications. Research indicates that this compound exhibits promising pharmacological properties, particularly in the modulation of neurotransmitter systems. The piperidine core is known to interact with various receptors and enzymes, making it a viable candidate for treating neurological disorders such as depression, anxiety, and cognitive impairments. Furthermore, the presence of the aromatic thioether group may contribute to enhanced binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of 4-[(2-methylphenyl)thio]piperidine hydrochloride is its role as a building block in the development of novel therapeutic agents. Medicinal chemists have leveraged its structural framework to create derivatives with improved pharmacokinetic profiles and reduced side effects. For instance, modifications to the 2-methylphenyl group or the piperidine ring have led to compounds with enhanced solubility and metabolic stability. These advancements underscore the importance of 4-[(2-methylphenyl)thio]piperidine hydrochloride in modern drug discovery.

The biological activity of 4-[(2-methylphenyl)thio]piperidine hydrochloride has been extensively studied in preclinical models. Preliminary findings suggest that it may interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and stress responses. Additionally, its potential modulation of dopamine pathways has raised interest in its efficacy against dopamine-related disorders such as Parkinson's disease. These observations highlight the compound's multifaceted pharmacological profile and its potential as a lead compound for further investigation.

Recent publications have explored the synthetic derivatives of 4-[(2-methylphenyl)thio]piperidine hydrochloride, focusing on optimizing its pharmacological properties. Researchers have employed computational methods to predict binding interactions between this compound and target proteins, aiding in the rational design of more potent analogs. These computational studies not only accelerate the drug discovery process but also provide insights into the structural determinants of biological activity. Such integrative approaches are essential for translating laboratory findings into clinical applications.

The safety profile of 4-[(2-methylphenyl)thio]piperidine hydrochloride is another critical consideration in its development as a therapeutic agent. Preliminary toxicology studies have assessed its acute and chronic toxicity levels, providing valuable data for risk-benefit evaluations. These assessments are crucial for ensuring that any potential clinical use is both safe and effective. Furthermore, ongoing research aims to identify any long-term adverse effects associated with prolonged exposure to this compound.

In conclusion, 4-[(2-methylphenyl)thio]piperidine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a scaffold for drug development underscores its importance in addressing various neurological disorders. As research continues to uncover new insights into its pharmacological mechanisms, this compound holds great promise for future therapeutic applications. The integration of synthetic chemistry, computational modeling, and preclinical studies will further refine our understanding of 4-[(2-methylphenyl)thio]piperidine hydrochloride, paving the way for innovative treatments in medicine.